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Compound of Interest

Compound Name: 2-Azido-2-deoxy-D-galactose

CAS No.: 68733-26-6

Cat. No.: B1291868

Get Quote

Abstract
This technical guide provides a comprehensive physicochemical and operational profile of 2-
Azido-2-deoxy-D-galactose (GalNAz precursor), a non-canonical monosaccharide analog

used to probe mucin-type O-linked glycosylation. Designed for researchers in glycobiology and

drug development, this document details molecular specifications, solubility limits, and the

metabolic salvage pathway mechanisms that enable its incorporation into cellular glycans. It

critically compares the free sugar form against its peracetylated derivative (Ac₄GalNAz),

offering evidence-based protocols for metabolic labeling and bioorthogonal "click" chemistry

detection.

Physicochemical Profile & Solubility Data
For effective experimental design, it is critical to distinguish between the free sugar (2-Azido-2-
deoxy-D-galactose) and its peracetylated derivative (Ac₄GalNAz). While the free sugar is the

core metabolic unit, the peracetylated form is the industry standard for live-cell labeling due to

superior membrane permeability.
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Comparative Molecular Specifications
Property

2-Azido-2-deoxy-D-

galactose (Free Sugar)

Ac₄GalNAz (Peracetylated

Derivative)

CAS Number 68733-26-6 653600-56-7

Formula C₆H₁₁N₃O₅ C₁₄H₁₉N₃O₉

Molecular Weight 205.17 g/mol 373.32 g/mol

Appearance
White to off-white crystalline

solid
White to off-white solid

Cell Permeability
Low (Requires active

transport)
High (Passive diffusion)

Primary Application
Chemoenzymatic synthesis;

Bacterial labeling

Mammalian cell metabolic

labeling

Solubility & Stability Data
Solvent Solubility Limit (Approx.) Preparation Notes

Water ~10–50 mg/mL
Soluble. Ideal for in vitro

enzymatic assays.

DMSO > 20 mg/mL
Preferred Stock Solvent.

Stable at -20°C for >6 months.

Ethanol ~1–5 mg/mL

Lower solubility; often used for

sterilization before cell

addition.

PBS (pH 7.4) ~10 mg/mL

Prepare fresh; do not store

long-term to prevent

hydrolysis.
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Expert Insight: For cell culture experiments, prepare a 10 mM or 50 mM stock solution of

Ac₄GalNAz in anhydrous DMSO. Store aliquots at -20°C. Avoid repeated freeze-thaw cycles to

prevent azide decomposition or acetyl group hydrolysis.

Metabolic Incorporation Mechanism[2]
Understanding the Leloir Salvage Pathway is essential for interpreting labeling results. 2-
Azido-2-deoxy-D-galactose acts as a bioisostere of N-acetylgalactosamine (GalNAc).

Mechanism of Action
Entry:Ac₄GalNAz passively diffuses across the plasma membrane. Intracellular non-specific

esterases remove the acetyl groups, releasing free 2-Azido-2-deoxy-D-galactose.

Activation: The kinase GALK2 phosphorylates the sugar to GalNAz-1-phosphate.

Nucleotide Charging:AGX1 (UDP-GalNAc pyrophosphorylase) converts it to the high-energy

donor UDP-GalNAz.

Incorporation: Golgi-resident ppGalNAc-Transferases (GalNAc-Ts) transfer the GalNAz

moiety onto Serine/Threonine residues of nascent polypeptides, initiating mucin-type O-

glycosylation.

Critical Caveat (Epimerization): The enzyme GALE (UDP-galactose-4-epimerase) can

interconvert UDP-GalNAz and UDP-GlcNAz. Consequently, GalNAz labeling may occasionally

mark N-linked glycans or O-GlcNAc modifications, not just O-GalNAc mucins.
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Figure 1: The metabolic salvage pathway converting the precursor Ac4GalNAz into an

activated nucleotide sugar for glycoprotein incorporation.

Experimental Protocols
Protocol A: Metabolic Labeling of Adherent Cells
Target: Mammalian cell lines (e.g., HeLa, CHO, HEK293).

Seeding: Plate cells in complete media (e.g., DMEM + 10% FBS) to reach 60–70%

confluency on the day of labeling.

Preparation: Dilute the Ac₄GalNAz DMSO stock (10 mM) directly into warm culture media to

a final concentration of 50 µM.

Control: Prepare a vehicle control with an equivalent volume of DMSO (0.5% v/v).

Incubation: Replace growth media with the GalNAz-supplemented media. Incubate for 24–48

hours at 37°C / 5% CO₂.

Note: Longer incubation increases signal but may affect cell physiology.

Harvest: Wash cells 2x with cold PBS (pH 7.4) to remove unincorporated sugar.

Protocol B: Copper-Free Click Chemistry Detection
(SPAAC)
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Target: Lysate analysis via Western Blot or Flow Cytometry.

Lysis: Lyse cells in RIPA buffer containing protease inhibitors. Clarify by centrifugation

(14,000 x g, 10 min, 4°C).

Reaction Setup:

Protein Lysate: 50–100 µg (in 50 µL volume).

Detection Reagent: DBCO-Fluorophore (e.g., DBCO-Cy5) or Phosphine-FLAG.

Final Probe Concentration: 20–50 µM.

Incubation: Incubate for 1 hour at Room Temperature or Overnight at 4°C with rotation.

Protect from light.

Analysis:

SDS-PAGE: Load directly. (Note: DBCO adds mass; shifts may be observed).

Flow Cytometry: Wash cells (if intact) to remove excess probe before analysis.

Workflow Visualization
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Figure 2: Step-by-step experimental workflow for metabolic labeling and detection.
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Troubleshooting & Best Practices
Signal-to-Noise Ratio

Issue: High background fluorescence.

Solution: Reduce probe concentration (down to 10 µM) or increase washing steps after the

click reaction. If using Copper-Catalyzed Click (CuAAC), ensure the copper catalyst

concentration is optimized to prevent protein precipitation.

Toxicity
Issue: Cell detachment or death.

Solution: Azides can be toxic at high concentrations. Do not exceed 100 µM for Ac₄GalNAz.

If toxicity persists, reduce to 10–25 µM and extend incubation time.

Competition
Insight: High concentrations of glucose or native GalNAc in the media can outcompete

GalNAz for uptake and incorporation. Use standard glucose media (not high glucose) if

labeling efficiency is low.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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